Cas no 2229325-24-8 ({1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine)

• Product Name: {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine
• CAS No: 2229325-24-8
• MF: C₁₃H₁₆ClF₂NO
• MW: 275.722049713135
• CID: 6588215
• PubChem ID: 165670113
• Update Time: 2025-07-10

{1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine
• 2229325-24-8
• EN300-1957236
• {1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopentyl}methanamine

• Inchi： 1S/C13H16ClF2NO/c14-9-3-4-11(18-12(15)16)10(7-9)13(8-17)5-1-2-6-13/h3-4,7,12H,1-2,5-6,8,17H2
• InChI Key： FECOKCDILAXASU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CN)CCCC1)OC(F)F

Computed Properties

• Exact Mass: 275.0888482g/mol
• Monoisotopic Mass: 275.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine

Introduction to {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine (CAS No. 2229325-24-8)

{1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine, identified by its CAS number 2229325-24-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic-cycloalkyl structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both chloro and difluoromethoxy substituents on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists.

Thechlorogroup at the 5-position of the phenyl ring enhances the electrophilicity of the aromatic system, facilitating nucleophilic substitution reactions that are crucial in constructing biaryl structures. In contrast, thedifluoromethoxygroup at the 2-position imparts both lipophilicity and metabolic stability, which are desirable attributes in drug candidates. These structural features contribute to the compound's potential as a building block for novel therapeutics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, including binding affinity and pharmacokinetic profiles. Studies using molecular docking simulations have shown that {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine can interact with various biological targets, suggesting its utility in addressing multiple therapeutic areas. For instance, its scaffold has been investigated for interactions with enzymes involved in inflammation and pain signaling pathways.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate activity against certain enzyme targets, with potential applications in treating inflammatory disorders. The cyclopentyl moiety contributes to favorable pharmacokinetic properties, such as improved solubility and reduced clearance rates, which are critical for drug efficacy.

The synthesis of {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine presents unique challenges due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient synthetic pathways, reducing the number of steps and minimizing byproduct formation.

One particularly innovative approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the biaryl core of the molecule. These reactions provide a high degree of selectivity and can be performed under mild conditions, enhancing overall synthetic efficiency. Additionally, green chemistry principles have been incorporated into recent synthetic strategies, reducing solvent usage and minimizing waste generation.

Thepharmacological potentialof {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine has also been explored in animal models. Initial studies suggest that it modulates key signaling pathways associated with neurological disorders, offering hope for new treatments in this challenging therapeutic area. Further research is ongoing to fully characterize its mechanism of action and assess its therapeutic index.

Thedrug discovery pipelinehas seen significant interest in this compound due to its structural novelty and demonstrated biological activity. Pharmaceutical companies are actively investigating its potential as a lead molecule for new drugs targeting neurological and inflammatory conditions. Collaborative efforts between academic researchers and industry scientists are accelerating the development of novel derivatives with enhanced potency and selectivity.

Molecular modeling studies continue to provide insights into how modifications to thechloro- anddifluoromethoxy-substituted phenyl ring can optimize binding interactions with biological targets. These virtual screening approaches have identified promising analogs that may exhibit superior pharmacological profiles compared to the parent compound.

Thesynthetic accessibilityof {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine has been further improved through recent innovations in synthetic methodology. Catalytic asymmetric reactions now allow for the efficient construction of chiral centers within the cyclopentyl ring, enabling access to enantiomerically pure forms of the compound. Such purity is essential for evaluating true pharmacological activity without interference from stereoisomers.

In conclusion, {1-5-chloro-2-(difluoromethoxy)phenylcyclopentyl}methanamine represents a promising candidate for further development as a therapeutic agent. Its unique structural features combined with recent advances in synthetic chemistry make it an attractive scaffold for medicinal chemists exploring new treatments for neurological and inflammatory diseases.